3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one

• CAS RN: 352554-51-9
• Molecular Formula: C9H5Cl2NO2
• Molecular Weight: 230.04 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one
• InChI: InChI=1S/C9H5Cl2NO2/c10-5-1-2-6(7(11)3-5)8-4-9(13)14-12-8/h1-3H,4H2
• InChI Key: DDIJAWTYTDUVEX-UHFFFAOYSA-N
• SMILES: C1C(=NOC1=O)C2=C(C=C(C=C2)Cl)Cl

Description

3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one, also known as DCPO, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. DCPO is a heterocyclic compound that contains an oxazole ring and two chlorine atoms attached to a phenyl group.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one involves its ability to inhibit the activity of enzymes such as topoisomerases and histone deacetylases (HDACs). Topoisomerases are enzymes that are involved in DNA replication and transcription, while HDACs are enzymes that are involved in the regulation of gene expression. By inhibiting the activity of these enzymes, this compound can disrupt the normal cellular processes and induce cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in various cancer cell lines by inhibiting the activity of topoisomerases and HDACs. This compound has also been shown to induce apoptosis, a type of programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one is its ease of synthesis, which makes it readily available for use in laboratory experiments. This compound is also relatively stable and can be stored for extended periods of time. However, one limitation of this compound is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one. One direction is the development of this compound derivatives with improved anti-cancer activity and reduced toxicity. Another direction is the investigation of the use of this compound as a photosensitizer in combination with other therapies such as chemotherapy and radiotherapy. Additionally, the use of this compound in the synthesis of novel materials for various applications such as drug delivery and tissue engineering is an area of future research.

Synthesis Methods

The synthesis of 3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one involves the reaction of 2,4-dichlorophenyl isocyanate with ethyl oxalyl chloride in the presence of a base such as triethylamine. The resulting product is then hydrolyzed to yield this compound.

Scientific Research Applications

3-(2,4-dichlorophenyl)-4H-1,2-oxazol-5-one has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment. In materials science, this compound has been used as a building block for the synthesis of novel materials such as dendrimers and polymers. In organic synthesis, this compound has been used as a starting material for the synthesis of various heterocyclic compounds.